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Compound of Interest

Compound Name: SRT3657

L Get Quote

Cat. No.: B11934928

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like SRT3657 are paramount to ensuring laboratory
safety and environmental protection. While a specific Safety Data Sheet (SDS) for SRT3657 is
not publicly available, this guide provides essential procedures for its proper disposal based on
general principles of chemical waste management.

SRT3657 is a brain-permeable activator of SIRT1, a class of proteins involved in cellular
regulation, and it holds potential neuroprotective effects.[1] As with any research chemical,
understanding its properties is the first step toward safe handling and disposal.

Chemical Properties of SRT3657

Molecular Formula C40H54N806S
Molecular Weight 774.97 g/mol
CAS Number 1383551-17-4
Predicted Relative Density 1.27 g/cm3
Storage (Powder) -20°C for 3 years

Storage (In solvent)

-80°C for 1 year

Data sourced from TargetMol[1]
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Immediate Safety and Handling Precautions

Before proceeding with disposal, it is crucial to adhere to standard laboratory safety protocols.
This includes wearing appropriate personal protective equipment (PPE) such as safety glasses
with side shields, chemical-resistant gloves (e.g., nitrile gloves), and a lab coat.[2] Work should
be conducted in a well-ventilated area, such as a chemical fume hood, to minimize inhalation
exposure.[2]

In case of exposure:

o Eyes: Immediately flush with copious amounts of water for at least 15 minutes, removing
contact lenses if present and easy to do so.[2][3] Seek medical attention if irritation persists.

[2][3]

o Skin: Wash the affected area thoroughly with soap and water.[2] Remove contaminated
clothing.[3]

« Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[2]

« Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Step-by-Step Disposal Procedure for SRT3657

The following procedure is a general guideline for the disposal of SRT3657 and its
contaminated materials. Always consult your institution's Environmental Health and Safety
(EHS) department for specific protocols.

» Waste Identification and Segregation:

o All materials contaminated with SRT3657, including unused product, solutions,
contaminated labware (e.g., pipette tips, tubes), and PPE, must be treated as hazardous
waste.[4]

o Segregate SRT3657 waste from other incompatible chemical waste streams to prevent
hazardous reactions.

e Containerization:
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o Use a dedicated, leak-proof, and chemically compatible waste container.[4] The container
must be in good condition with a secure lid.

o Label the container clearly with the words "Hazardous Waste" and the full chemical name
"SRT3657".[4] Do not use abbreviations.[4]

o Waste Accumulation:

o Store the hazardous waste container in a designated, well-ventilated, and secure area,
away from heat sources and incompatible materials.[2]

o Keep the waste container closed except when adding waste.[4]
» Disposal Request:

o Once the waste container is nearly full (typically around 75-80%), contact your institution's
EHS department to schedule a pickup. Do not overfill containers.

o Provide all necessary information about the waste to the EHS personnel.
o Decontamination of Empty Containers:

o Empty SRT3657 containers should be triple-rinsed with a suitable solvent capable of
dissolving the compound.[4]

o The rinsate from this process must be collected and disposed of as hazardous waste.[4]

o After triple-rinsing, the container can typically be disposed of as regular trash, but confirm
this with your institutional guidelines.[4]

Disposal Workflow
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Caption: Workflow for the proper disposal of SRT3657.
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Experimental Protocols

Detailed experimental protocols for SRT3657 are not readily available in the public domain. As
an investigational compound, specific methodologies would be proprietary to the developing
and researching institutions. For in vivo studies, a formulation example involves dissolving
SRT3657 in a vehicle such as 5% DMSO, 30% PEG300, 5% Tween 80, and 60%
Saline/PBS/ddH20.[1] Any unused formulation should be disposed of as hazardous waste
following the procedures outlined above.

By adhering to these general yet crucial safety and disposal procedures, laboratories can
continue their vital research with compounds like SRT3657 while maintaining a safe and
compliant environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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